Cas no 89704-61-0 (Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-)
89704-61-0 structure
Product Name:Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-
CAS No:89704-61-0
MF:C12H15NO5S
MW:285.316202402115
CID:591971
PubChem ID:57698658
Update Time:2025-04-19
Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-
- 5-(cyclobutylsulfamoyl)-2-methoxybenzoic acid
- 89704-61-0
- SCHEMBL13850383
- AKOS011703037
- DTXSID30727612
-
- Inchi: 1S/C12H15NO5S/c1-18-11-6-5-9(7-10(11)12(14)15)19(16,17)13-8-3-2-4-8/h5-8,13H,2-4H2,1H3,(H,14,15)
- InChI Key: BMTGPYPBLIGUSD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)OC)(NC1CCC1)(=O)=O
Computed Properties
- Exact Mass: 285.06709375g/mol
- Monoisotopic Mass: 285.06709375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 101Ų
Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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